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Compound of Interest

Compound Name: Imazamethabenz

Cat. No.: B1671736 Get Quote

This technical guide provides an in-depth overview of the herbicide Imazamethabenz, with a

focus on its chemical identity, mechanism of action, and analytical methodologies. The

information is intended for researchers, scientists, and professionals in drug development and

agricultural science.

Chemical Identity
Imazamethabenz is the active acid form of the herbicide, while the commercial product is

typically the methyl ester, known as Imazamethabenz-methyl.[1][2] Imazamethabenz-methyl

is a selective, post-emergence herbicide used to control wild oats and certain broadleaf weeds

in cereal crops.[3][4] The technical material is a mixture of two positional isomers, the meta (m-

toluate) and para (p-toluate) isomers, in an approximate 3:2 ratio.[5][6]
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Identifier Imazamethabenz Imazamethabenz-methyl

CAS Number 100728-84-5[2][6] 81405-85-8[1][7]

Molecular Formula C₁₅H₁₈N₂O₃[6][8] C₁₆H₂₀N₂O₃[7][9]

Molecular Weight 274.32 g/mol [8] 288.34 g/mol [5][9]

IUPAC Name

A mixture of 6-[(RS)-4-

isopropyl-4-methyl-5-oxo-2-

imidazolin-2-yl]-m-toluic acid

and 2-[(RS)-4-isopropyl-4-

methyl-5-oxo-2-imidazolin-2-

yl]-p-toluic acid[6]

A mixture of methyl 6-[(RS)-4-

isopropyl-4-methyl-5-oxo-2-

imidazolin-2-yl]-m-toluate and

methyl 2-[(RS)-4-isopropyl-4-

methyl-5-oxo-2-imidazolin-2-

yl]-p-toluate[1][5]

Physicochemical Properties of Imazamethabenz-
methyl

Property Value

Physical State Off-white fine powder[5]

Melting Point
113-122°C (starts melting) to 144-153°C

(completely melted)[5]

Solubility ( g/100 mL at 25°C)

Acetone: 18.2, DMSO: 23.8, Methanol: 24.4,

Methylene chloride: 30.0, Toluene: 3.9,

Isopropyl alcohol: 14.4, n-Heptane: 0.04, Water:

0.13 (p-isomer), 0.22 (m-isomer)[5]

Partition Coefficient (n-octanol/water) 35 (p-isomer), 66 (m-isomer)[5]

Mechanism of Action
Imazamethabenz belongs to the imidazolinone class of herbicides.[6][8] Its primary mode of

action is the inhibition of the enzyme acetohydroxyacid synthase (AHAS), also known as

acetolactate synthase (ALS).[6][8][10] AHAS is a critical enzyme in the biosynthetic pathway of

branched-chain amino acids: valine, leucine, and isoleucine.[10][11] By inhibiting this enzyme,

Imazamethabenz disrupts protein synthesis in susceptible plants, leading to cessation of
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growth and eventual death. This pathway is absent in animals, which contributes to the low

mammalian toxicity of this class of herbicides.[11]
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Mechanism of action of Imazamethabenz.

Synthesis
The commercial synthesis of Imazamethabenz-methyl is a multi-step process. It generally

involves the creation of the core imidazolinone structure, followed by its coupling to a

substituted benzoic acid derivative.[6][12]

Imidazolinone Ring Formation: The synthesis typically starts with the condensation of methyl

isobutyraldehyde with cyanamide and an acetic acid derivative under controlled conditions to

form the substituted imidazolinone ring.[6]

Coupling Reaction: The resulting imidazolinone intermediate is then coupled with a

substituted benzoic acid, such as 2-methylbenzoic acid, through an acylation reaction.[6]

Esterification: The final step is the esterification of the carboxylic acid group with methanol,

often under acidic conditions, to produce Imazamethabenz-methyl. This ester form

enhances the compound's solubility and uptake by plants.[6][12]

Experimental Protocols
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Analysis of Imazamethabenz-methyl and its Acid
Metabolite in Soil by HPLC
This method outlines the procedure for the quantitative determination of Imazamethabenz-

methyl and its primary metabolite, Imazamethabenz (the free acid), in soil samples.

Principle: Residues are extracted from soil using an acidic methanol solution followed by an

aqueous sodium hydroxide solution. The combined extracts are cleaned up using solid-phase

extraction (SPE) with C18 and SCX cartridges. The final determination is performed by High-

Performance Liquid Chromatography (HPLC) with a UV detector.[13]

Reagents and Materials:

Extraction Solvents: 1% HCl in Methanol, 0.05N Sodium Hydroxide.

pH 3.5 Phosphate Buffer.

Solid-Phase Extraction (SPE) Cartridges: C18 and SCX.

Mobile Phase: A mixture of acetonitrile, deionized water, acetic acid, and triethylamine.

Standards: Analytical standards of Imazamethabenz-methyl and Imazamethabenz.

Apparatus: Analytical balance, centrifuge, flash evaporator, HPLC system with UV detector

(240 nm), and other standard laboratory glassware.[13]

Procedure:

Extraction:

A known weight of the soil sample is extracted with acidic methanol.

The sample is then further extracted with aqueous sodium hydroxide.

The two extracts are combined for cleanup.[13]

Cleanup:
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The combined extract is passed through a C18 SPE cartridge.

The eluate is then passed through an SCX SPE cartridge.

The residues are eluted from the SCX cartridge and partitioned with methylene chloride.

[13]

Concentration and Reconstitution:

The methylene chloride fraction is evaporated to dryness.

The residue is redissolved in a known volume of deionized water for HPLC analysis.[13]

HPLC Analysis:

An aliquot of the prepared sample is injected into the HPLC system.

Quantitation is achieved by comparing the peak heights of the analytes in the sample to

those of external standards.[13]
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Workflow for HPLC analysis of Imazamethabenz in soil.

Toxicology and Environmental Fate
Toxicological Data
Imazamethabenz-methyl exhibits low acute toxicity in mammals.
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Endpoint Species Value

Acute Oral LD50 Rat >5000 mg/kg[5]

Acute Oral LD50 Rabbit 4500 mg/kg[5]

Acute Dermal LD50 Rat >2000 mg/kg[5]

Acute Dermal LD50 Rabbit >2000 mg/kg[5]

Environmental Fate
Soil: Imazamethabenz-methyl is hydrolyzed in soil to its free acid, Imazamethabenz. The

persistence of Imazamethabenz-methyl in soil can be influenced by factors such as soil type

and organic matter content, with reported half-lives ranging from approximately 35 to over 85

days.[14]

Water: The herbicide is stable to hydrolysis under acidic to neutral conditions but hydrolyzes

more rapidly in alkaline environments.[14] Photodegradation can also contribute to its

dissipation in aqueous solutions, and the rate of this degradation is influenced by pH.[15]

Mobility: Field studies indicate that Imazamethabenz-methyl generally remains in the upper

15 cm of the soil after application.[3] However, runoff can lead to its presence in water

bodies, though typically at low concentrations.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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